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Compound of Interest

Compound Name: Bunitrolol Hydrochloride

Cat. No.: B1204470

Bunitrolol Hydrochloride: A Core Technical
Profile

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental physicochemical properties is paramount. This guide provides a
concise technical summary of Bunitrolol Hydrochloride, focusing on its molecular formula
and weight.

Physicochemical Data Summary

The following table outlines the key molecular identifiers for Bunitrolol Hydrochloride,
facilitating straightforward data comparison and integration into research workflows.

Property Value

Molecular Formula C14H21CIN202[1]
Molecular Weight 284.78 g/mol [1][2][3][4][5]
Alternate Molecular Formula C14H20N202.HCI[2][3][5][6]

Note: The alternate molecular formula explicitly represents the hydrochloride salt.

Logical Relationship of Molecular Components
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The relationship between the base compound, Bunitrolol, and its hydrochloride salt is
fundamental to its chemical identity and formulation. The following diagram illustrates this
simple but critical association.

( Bunitrolol (C14H20N202) ) (Hydrochloric Acid (HCI))

+ +

Click to download full resolution via product page

Formation of Bunitrolol Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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